Cas no 68301-12-2 (1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl-)

• Product Name: 1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl-
• CAS No: 68301-12-2
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 1726607
• Update Time: 2024-11-27

1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl-

• Inchi： 1S/C10H11N3/c1-8-11-10(13(2)12-8)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： RLBLAYDWERJPDV-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC=CC=C2)=NC(C)=N1

Computed Properties

• Exact Mass: 173.09543

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Melting Point: 72 °C (sublm)
• Boiling Point: 340.9±25.0 °C(Predicted)
• PSA: 30.71
• pka: 3.47±0.10(Predicted)